Cas no 16793-42-3 (Ethanol, 2-[(phenylmethyl)sulfonyl]-)

• Product Name: Ethanol, 2-[(phenylmethyl)sulfonyl]-
• CAS No: 16793-42-3
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• CID: 1348865
• PubChem ID: 13568198
• Update Time: 2025-04-20

Ethanol, 2-[(phenylmethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[(phenylmethyl)sulfonyl]-
• 2-benzylsulfonylethanol
• 16793-42-3
• 2-(Phenylmethanesulfonyl)ethan-1-ol
• 2-(BENZYLSULFONYL)ETHANOL
• SCHEMBL10482000
• DTXSID30544023

• Inchi： 1S/C9H12O3S/c10-6-7-13(11,12)8-9-4-2-1-3-5-9/h1-5,10H,6-8H2
• InChI Key： FTZFQOVMXZEAER-UHFFFAOYSA-N
• SMILES： S(CCO)(CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 200.05071541g/mol
• Monoisotopic Mass: 200.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62.8Ų